Cas no 1373338-08-9 (3-Iodo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine)
3-Iodo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Iodo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine
- Imidazo[1,2-a]pyridine, 5,6,7,8-tetrahydro-2-iodo-
- 2-Iodo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine
-
- Inchi: 1S/C7H9IN2/c8-6-5-10-4-2-1-3-7(10)9-6/h5H,1-4H2
- InChI Key: JKDWRRUSXAFFHR-UHFFFAOYSA-N
- SMILES: C12=NC(I)=CN1CCCC2
Experimental Properties
- Density: 2.04±0.1 g/cm3(Predicted)
- Boiling Point: 370.1±15.0 °C(Predicted)
- pka: 5.18±0.20(Predicted)
3-Iodo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM151148-5g |
3-iodo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine |
1373338-08-9 | 95% | 5g |
$572 | 2021-08-05 | |
| Chemenu | CM151148-10g |
3-iodo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine |
1373338-08-9 | 95% | 10g |
$884 | 2021-08-05 | |
| Chemenu | CM151148-25g |
3-iodo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine |
1373338-08-9 | 95% | 25g |
$1595 | 2021-08-05 | |
| Alichem | A029193752-5g |
3-Iodo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine |
1373338-08-9 | 95% | 5g |
$543.40 | 2022-04-02 | |
| Alichem | A029193752-10g |
3-Iodo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine |
1373338-08-9 | 95% | 10g |
$760.00 | 2022-04-02 | |
| Alichem | A029193752-25g |
3-Iodo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine |
1373338-08-9 | 95% | 25g |
$1,395.36 | 2022-04-02 | |
| Chemenu | CM151148-5g |
3-iodo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine |
1373338-08-9 | 95% | 5g |
$572 | 2022-09-03 | |
| Chemenu | CM151148-10g |
3-iodo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine |
1373338-08-9 | 95% | 10g |
$884 | 2022-09-03 | |
| Chemenu | CM151148-25g |
3-iodo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine |
1373338-08-9 | 95% | 25g |
$1595 | 2022-09-03 | |
| Chemenu | CM151148-1g |
3-iodo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine |
1373338-08-9 | 95% | 1g |
$*** | 2023-03-31 |
3-Iodo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 3-Iodo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine
Comprehensive Overview of 3-Iodo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine (CAS No. 1373338-08-9)
3-Iodo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine (CAS No. 1373338-08-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their broad biological activities. The presence of an iodine atom at the 3-position enhances its reactivity, making it a valuable intermediate in organic synthesis and drug discovery.
In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged, driven by their applications in developing novel therapeutics. Researchers are particularly interested in 3-Iodo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine for its potential role in targeting G-protein-coupled receptors (GPCRs), which are critical in treating neurological disorders and metabolic diseases. Its structural versatility allows for further functionalization, enabling the creation of libraries of compounds for high-throughput screening.
The synthesis of 3-Iodo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine typically involves multi-step reactions, including cyclization and halogenation processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods align with the growing trend toward green chemistry, emphasizing efficiency and minimal environmental impact.
From a commercial perspective, CAS No. 1373338-08-9 is gaining traction in the fine chemicals market, with suppliers offering custom synthesis services to meet the needs of research institutions and pharmaceutical companies. Its stability under standard storage conditions and compatibility with common solvents further enhance its appeal as a building block for complex molecules.
One of the most frequently asked questions about 3-Iodo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine revolves around its spectroscopic characterization. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) are commonly used to confirm its structure and purity. Additionally, researchers often inquire about its solubility profile, which is essential for designing experimental protocols.
The compound's relevance extends to computational chemistry, where molecular docking studies predict its interactions with biological targets. This aligns with the increasing use of AI-driven drug discovery platforms, which leverage machine learning to identify promising candidates. As such, 3-Iodo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine is a focal point in the intersection of synthetic chemistry and digital innovation.
In summary, 3-Iodo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine (CAS No. 1373338-08-9) represents a versatile and highly functionalized scaffold with immense potential in medicinal chemistry. Its applications span from drug development to material science, making it a compound of enduring interest in both academic and industrial settings.
1373338-08-9 (3-Iodo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)